N-[(2Z)-6-(aminosulfonyl)-3-(2-methoxyethyl)-1,3-benzothiazol-2(3H)-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H19N3O6S2/c1-26-7-6-22-14-4-3-13(30(20,24)25)11-17(14)29-19(22)21-18(23)12-2-5-15-16(10-12)28-9-8-27-15/h2-5,10-11H,6-9H2,1H3,(H2,20,24,25)
• InChI Key: UTZQLWMHKOTYPT-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H19N3O6S2
• Molecular Weight: 449.5 g/mol
• CAS No.: 865160-32-3

Description

N-[(2Z)-6-(aminosulfonyl)-3-(2-methoxyethyl)-1,3-benzothiazol-2(3H)-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a useful research compound. Its molecular formula is C19H19N3O6S2 and its molecular weight is 449.5. The purity is usually 95%.
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Scientific Research Applications

Electrophysiological Activity

Compounds with benzothiazole and sulfonamide groups have been shown to exhibit significant electrophysiological activity. Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides, indicating their potential as selective class III agents for cardiac applications (Morgan et al., 1990).

Carbonic Anhydrase Inhibition

Büyükkıdan et al. (2013) synthesized novel metal complexes of heterocyclic sulfonamide with strong carbonic anhydrase inhibitory properties. These complexes were found to be very powerful inhibitors against human carbonic anhydrase isoenzymes, suggesting their use in treatments related to the enzyme's dysfunction (Büyükkıdan et al., 2013).

Antimicrobial Activity

Patel and Agravat (2007) conducted studies on new pyridine derivatives, including those with benzothiazole and sulfonamide groups, showing notable antibacterial and antifungal activities. These findings open avenues for the development of new antimicrobial agents (Patel & Agravat, 2007).

Anticancer Activity

Yılmaz et al. (2015) explored the synthesis of indapamide derivatives with sulfonamide groups, identifying compounds with proapoptotic activity and potential as anticancer agents. This research highlights the therapeutic potential of such compounds in cancer treatment (Yılmaz et al., 2015).

Corrosion Inhibition

Hu et al. (2016) investigated benzothiazole derivatives for their corrosion inhibiting effects against steel, indicating their potential application in protecting materials from corrosion. This study demonstrates the chemical utility of benzothiazole derivatives beyond biological applications (Hu et al., 2016).